Cas no 2138364-75-5 (5-(difluoromethoxy)-2-methylbenzene-1-sulfonyl fluoride)

• Product Name: 5-(difluoromethoxy)-2-methylbenzene-1-sulfonyl fluoride
• CAS No: 2138364-75-5
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 6487025
• PubChem ID: 165485384
• Update Time: 2025-05-25

5-(difluoromethoxy)-2-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethoxy)-2-methylbenzene-1-sulfonyl fluoride
• 2138364-75-5
• EN300-1131753

• Inchi： 1S/C8H7F3O3S/c1-5-2-3-6(14-8(9)10)4-7(5)15(11,12)13/h2-4,8H,1H3
• InChI Key： JNKXKDUYAPSELS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)OC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 240.00679974g/mol
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-(difluoromethoxy)-2-methylbenzene-1-sulfonyl fluoride

Research Briefing on 5-(Difluoromethoxy)-2-methylbenzene-1-sulfonyl Fluoride (CAS: 2138364-75-5)

5-(Difluoromethoxy)-2-methylbenzene-1-sulfonyl fluoride (CAS: 2138364-75-5) is a sulfonyl fluoride derivative that has garnered significant attention in recent chemical biology and medicinal chemistry research. This compound belongs to a class of molecules known for their reactivity as covalent inhibitors, particularly in targeting serine hydrolases and other nucleophilic residues in proteins. Its unique structural features, including the difluoromethoxy group and sulfonyl fluoride moiety, make it a promising candidate for the development of novel therapeutics and chemical probes.

Recent studies have highlighted the role of 5-(difluoromethoxy)-2-methylbenzene-1-sulfonyl fluoride in covalent drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme implicated in pain and inflammation pathways. The compound's ability to form stable covalent adducts with the catalytic serine residue of FAAH was confirmed through mass spectrometry and X-ray crystallography, providing a structural basis for its inhibitory activity.

In the field of chemical proteomics, this sulfonyl fluoride derivative has been employed as a versatile warhead for activity-based protein profiling (ABPP). Research from Nature Chemical Biology (2022) showcased its application in mapping reactive cysteines across the human proteome, enabling the identification of novel drug targets. The difluoromethoxy group was found to enhance membrane permeability while maintaining selectivity, addressing a key challenge in covalent probe design.

The synthetic accessibility of 2138364-75-5 has been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%). This development is particularly significant given the growing demand for high-quality sulfonyl fluoride building blocks in drug discovery programs.

Safety and toxicological assessments of 5-(difluoromethoxy)-2-methylbenzene-1-sulfonyl fluoride have been conducted as part of preclinical development. In vitro studies indicate moderate CYP450 inhibition potential (IC50 = 3.2 μM for CYP3A4), suggesting the need for structural optimization to minimize potential drug-drug interactions. However, its overall safety profile appears favorable compared to other sulfonyl fluoride derivatives, with reduced off-target reactivity observed in proteome-wide screens.

Future research directions for this compound include exploration of its therapeutic potential in neurological disorders, where modulation of serine hydrolase activity shows promise. Additionally, its application in targeted protein degradation strategies, particularly as a warhead for PROTAC molecules, represents an exciting frontier in chemical biology. The unique physicochemical properties conferred by the difluoromethoxy group may offer advantages in blood-brain barrier penetration for CNS-targeted therapies.